1-Naphthaleneacetic acid, 4-((2-(4-(2-oxo-2-(1-piperidinyl)ethyl)-1-piperazinyl)ethoxy)carbonyl)phenyl ester, dihydrochloride
Overview
Description
1-Naphthaleneacetic acid, 4-((2-(4-(2-oxo-2-(1-piperidinyl)ethyl)-1-piperazinyl)ethoxy)carbonyl)phenyl ester, dihydrochloride, also known as 1-Naphthaleneacetic acid, 4-((2-(4-(2-oxo-2-(1-piperidinyl)ethyl)-1-piperazinyl)ethoxy)carbonyl)phenyl ester, dihydrochloride, is a useful research compound. Its molecular formula is C32H39Cl2N3O5 and its molecular weight is 616.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Naphthaleneacetic acid, 4-((2-(4-(2-oxo-2-(1-piperidinyl)ethyl)-1-piperazinyl)ethoxy)carbonyl)phenyl ester, dihydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Naphthaleneacetic acid, 4-((2-(4-(2-oxo-2-(1-piperidinyl)ethyl)-1-piperazinyl)ethoxy)carbonyl)phenyl ester, dihydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.
properties
CAS RN |
85476-90-0 |
|---|---|
Product Name |
1-Naphthaleneacetic acid, 4-((2-(4-(2-oxo-2-(1-piperidinyl)ethyl)-1-piperazinyl)ethoxy)carbonyl)phenyl ester, dihydrochloride |
Molecular Formula |
C32H39Cl2N3O5 |
Molecular Weight |
616.6 g/mol |
IUPAC Name |
2-[4-(2-oxo-2-piperidin-1-ylethyl)piperazin-1-yl]ethyl 4-(2-naphthalen-1-ylacetyl)oxybenzoate;dihydrochloride |
InChI |
InChI=1S/C32H37N3O5.2ClH/c36-30(35-15-4-1-5-16-35)24-34-19-17-33(18-20-34)21-22-39-32(38)26-11-13-28(14-12-26)40-31(37)23-27-9-6-8-25-7-2-3-10-29(25)27;;/h2-3,6-14H,1,4-5,15-24H2;2*1H |
InChI Key |
IWIOPLHXLRMBPB-UHFFFAOYSA-N |
SMILES |
C1CCN(CC1)C(=O)CN2CCN(CC2)CCOC(=O)C3=CC=C(C=C3)OC(=O)CC4=CC=CC5=CC=CC=C54.Cl.Cl |
Canonical SMILES |
C1CCN(CC1)C(=O)CN2CCN(CC2)CCOC(=O)C3=CC=C(C=C3)OC(=O)CC4=CC=CC5=CC=CC=C54.Cl.Cl |
synonyms |
4-((2-(4-(piperazinocarbonylmethyl)piperazino)ethyl)oxycarbonyl)phenyl 1-naphthylacetate dihydrochloride FK 386 FK-386 |
Origin of Product |
United States |
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![N-(5-methyl-7-phenyl-1,5,6,7-tetrahydro-[1,2,4]triazolo[1,5-a]pyrimidin-2-yl)-2-thiophenecarboxamide](/img/structure/B1194513.png)
